Cas no 1092298-50-4 (2-fluoro-1-N-methylbenzene-1,4-diamine)

• Product Name: 2-fluoro-1-N-methylbenzene-1,4-diamine
• CAS No: 1092298-50-4
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 4570924
• PubChem ID: 18457371
• Update Time: 2025-05-26

2-fluoro-1-N-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-N-methylbenzene-1,4-diamine
• 1,4-Benzenediamine, 2-fluoro-N1-methyl-
• 2-fluoro-n~1~-methylbenzene-1,4-diamine
• 2-fluoro-N1-methylbenzene-1,4-diamine
• SCHEMBL5515933
• EN300-91492
• G43525
• 1092298-50-4

• Inchi： 1S/C7H9FN2/c1-10-7-3-2-5(9)4-6(7)8/h2-4,10H,9H2,1H3
• InChI Key： NOJQTIRBEURDRA-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(N)C=C1F

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 254.1±25.0 °C at 760 mmHg
• Flash Point: 107.5±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-fluoro-1-N-methylbenzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-1-N-methylbenzene-1,4-diamine

Introduction to 2-fluoro-1-N-methylbenzene-1,4-diamine (CAS No. 1092298-50-4)

2-fluoro-1-N-methylbenzene-1,4-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1092298-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aromatic amines, featuring a fluorine substituent and a methyl group on a benzene ring, which are key structural elements influencing its chemical reactivity and biological properties. The presence of two amino groups at the 1 and 4 positions enhances its utility as a building block in the synthesis of more complex molecules.

The fluorine atom in 2-fluoro-1-N-methylbenzene-1,4-diamine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of drugs derived from this scaffold. Fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability. This characteristic has made 2-fluoro-1-N-methylbenzene-1,4-diamine a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of 2-fluoro-1-N-methylbenzene-1,4-diamine in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential utility in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The N-methyl group on the benzene ring contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive candidate for drug design.

One of the most compelling aspects of 2-fluoro-1-N-methylbenzene-1,4-diamine is its versatility as a precursor in medicinal chemistry. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties. For example, modifications at the amino positions have led to compounds with improved selectivity and reduced toxicity. These advancements underscore the importance of 2-fluoro-1-N-methylbenzene-1,4-diamine as a key intermediate in modern drug discovery.

The chemical synthesis of 2-fluoro-1-N-methylbenzene-1,4-diamine involves multi-step processes that require precise control over reaction conditions. The introduction of the fluorine atom is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent methylation and diamination steps demand careful optimization to ensure high yield and purity. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

From a biological perspective, 2-fluoro-1-N-methylbenzene-1,4-diamine has shown promise in preclinical studies as a precursor for bioactive molecules. Its structural features allow it to mimic natural amino acids and interact with enzymes and receptors in a targeted manner. This capability has opened new avenues for therapeutic intervention in areas such as neurology and immunology. Ongoing research continues to explore its potential applications in treating neurological disorders, where precise modulation of biological pathways is essential.

The pharmaceutical industry has recognized the significance of 2-fluoro-1-N-methylbenzene-1,4-diamine due to its synthetic flexibility and biological relevance. Companies investing in drug development are increasingly incorporating this compound into their pipelines for novel therapeutics. Its role as a scaffold for generating structurally diverse analogs underscores its importance in medicinal chemistry innovation.

In conclusion, 2-fluoro-1-N-methylbenzene-1,4-diamine (CAS No. 1092298-50-4) represents a cornerstone in modern pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As research progresses, it is expected that new applications and derivatives of this compound will continue to emerge, further solidifying its place as a critical component in drug discovery efforts worldwide.